Cas no 1541911-28-7 ({1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine)

{1-(2-Fluoro-5-methylphenyl)methylcyclopropyl}methanamine is a cyclopropyl-containing amine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a fluorinated aromatic ring and a methyl substituent, which may enhance metabolic stability and bioavailability. The cyclopropyl group contributes to conformational rigidity, potentially improving binding affinity in target interactions. This compound is of interest in medicinal chemistry for the development of novel bioactive molecules, particularly in CNS-targeted therapies or enzyme inhibition. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery. Proper handling is required due to the reactive amine group, and storage should be under inert conditions to maintain stability.
{1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine structure
1541911-28-7 structure
Product Name:{1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine
CAS No:1541911-28-7
MF:C12H16FN
MW:193.260546684265
CID:6361597
PubChem ID:83808728
Update Time:2025-10-30

{1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine
    • Cyclopropanemethanamine, 1-[(2-fluoro-5-methylphenyl)methyl]-
    • {1-[(2-fluoro-5-methylphenyl)methyl]cyclopropyl}methanamine
    • EN300-1853120
    • 1541911-28-7
    • Inchi: 1S/C12H16FN/c1-9-2-3-11(13)10(6-9)7-12(8-14)4-5-12/h2-3,6H,4-5,7-8,14H2,1H3
    • InChI Key: YUABDXKJTZUHDR-UHFFFAOYSA-N
    • SMILES: C1(CC2=CC(C)=CC=C2F)(CN)CC1

Computed Properties

  • Exact Mass: 193.126677677g/mol
  • Monoisotopic Mass: 193.126677677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.103±0.06 g/cm3(Predicted)
  • Boiling Point: 269.1±20.0 °C(Predicted)
  • pka: 10.36±0.29(Predicted)

{1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1853120-0.05g
{1-[(2-fluoro-5-methylphenyl)methyl]cyclopropyl}methanamine
1541911-28-7
0.05g
$924.0 2023-09-18
Enamine
EN300-1853120-0.1g
{1-[(2-fluoro-5-methylphenyl)methyl]cyclopropyl}methanamine
1541911-28-7
0.1g
$968.0 2023-09-18
Enamine
EN300-1853120-0.25g
{1-[(2-fluoro-5-methylphenyl)methyl]cyclopropyl}methanamine
1541911-28-7
0.25g
$1012.0 2023-09-18
Enamine
EN300-1853120-0.5g
{1-[(2-fluoro-5-methylphenyl)methyl]cyclopropyl}methanamine
1541911-28-7
0.5g
$1056.0 2023-09-18
Enamine
EN300-1853120-1.0g
{1-[(2-fluoro-5-methylphenyl)methyl]cyclopropyl}methanamine
1541911-28-7
1g
$1100.0 2023-05-27
Enamine
EN300-1853120-2.5g
{1-[(2-fluoro-5-methylphenyl)methyl]cyclopropyl}methanamine
1541911-28-7
2.5g
$2155.0 2023-09-18
Enamine
EN300-1853120-5.0g
{1-[(2-fluoro-5-methylphenyl)methyl]cyclopropyl}methanamine
1541911-28-7
5g
$3189.0 2023-05-27
Enamine
EN300-1853120-10.0g
{1-[(2-fluoro-5-methylphenyl)methyl]cyclopropyl}methanamine
1541911-28-7
10g
$4729.0 2023-05-27
Enamine
EN300-1853120-1g
{1-[(2-fluoro-5-methylphenyl)methyl]cyclopropyl}methanamine
1541911-28-7
1g
$1100.0 2023-09-18
Enamine
EN300-1853120-5g
{1-[(2-fluoro-5-methylphenyl)methyl]cyclopropyl}methanamine
1541911-28-7
5g
$3189.0 2023-09-18

Additional information on {1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine

Research Briefing on {1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine (CAS: 1541911-28-7) in Chemical Biology and Pharmaceutical Applications

The compound {1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine (CAS: 1541911-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the role of {1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine as a key intermediate in the synthesis of novel small-molecule inhibitors targeting neurotransmitter receptors. Its cyclopropyl and fluorinated phenyl moieties contribute to enhanced metabolic stability and receptor binding affinity, making it a promising candidate for central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating serotonin and dopamine receptors in vitro, suggesting potential applications in mood disorders and neurodegenerative diseases.

In addition to its CNS applications, this compound has been investigated for its anti-inflammatory properties. A collaborative study between academic and industry researchers (2024) revealed that derivatives of {1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine exhibit selective inhibition of cyclooxygenase-2 (COX-2), with minimal gastrointestinal toxicity compared to traditional NSAIDs. These findings were supported by molecular docking simulations and in vivo models of inflammation, positioning the compound as a lead for next-generation anti-inflammatory drugs.

The synthetic pathways for {1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine have also been optimized in recent years. A 2024 Organic Process Research & Development paper detailed a scalable, enantioselective synthesis route using palladium-catalyzed cross-coupling, achieving >95% yield and 99% enantiomeric excess. This advancement addresses previous challenges in large-scale production, facilitating further preclinical and clinical evaluations.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of {1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine derivatives. Current research efforts, as noted in a 2024 review in Drug Discovery Today, are focused on structural modifications to improve blood-brain barrier penetration and reduce off-target effects. Collaborative initiatives between pharmaceutical companies and academic labs are underway to advance these candidates into Phase I trials by 2025.

In conclusion, {1-(2-fluoro-5-methylphenyl)methylcyclopropyl}methanamine (CAS: 1541911-28-7) represents a versatile scaffold with dual therapeutic potential in CNS and inflammatory diseases. Continued research into its structure-activity relationships and targeted delivery systems will be critical to translating these preclinical findings into clinical success.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm